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Compound of Interest

Compound Name: 2',6'-Dimethoxyacetophenone

Cat. No.: B105267

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling
2',6'-Dimethoxyacetophenone (CAS No. 2040-04-2). Adherence to these procedures is
critical for ensuring personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment

2',6'-Dimethoxyacetophenone is classified as a hazardous chemical that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Appropriate
personal protective equipment (PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Chemical safety goggles with ) )
Protects against dust particles

Eye/Face Protection side protection or a face ]
) and potential splashes.
shield.[4][5]
Chemical-resistant gloves Prevents skin contact and
Hand Protection (e.g., disposable nitrile gloves irritation.[1][2] Always inspect
for short-term protection).[5] gloves before use.
A fully buttoned laboratory Protects against accidental

Body Protection ] ] )
coat.[5] skin contact with dust or spills.

A NIOSH-approved respirator ] ]
_ o , Prevents inhalation of dust
) ) (e.g., N95) is required if dust is ] )
Respiratory Protection _ _ which may cause respiratory
generated or engineering o
tract irritation.[1][2]

controls are insufficient.[4][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2',6'-Dimethoxyacetophenone is
provided below for easy reference.

Property Value

Molecular Formula C10H1203[6][7]I8]

Molecular Weight 180.20 g/mol [8]

Appearance White to pale cream crystalline powder or solid.
[7]

Melting Point 68-70 °C[6][9]

Boiling Point 135-136 °C at 2 mmHg[6][9]

Storage Class 11 - Combustible Solids

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.
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Handling and Storage:

e Engineering Controls: Handle 2',6'-Dimethoxyacetophenone in a well-ventilated area. The
use of a chemical fume hood is recommended to minimize inhalation exposure.[4][10]
Ensure eyewash stations and safety showers are readily accessible.[1][4]

» Safe Handling Practices:

o

Avoid contact with skin and eyes.[5][6]

[¢]

Avoid the formation and inhalation of dust.[1][3][5]

[e]

Wash hands thoroughly after handling.[1][4]

[e]

Do not eat, drink, or smoke in the handling area.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]
Keep away from incompatible materials such as strong oxidizing agents.[1][5]

Spill Management:
o Evacuate: Immediately evacuate the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing appropriate PPE, sweep up the spilled solid material. Avoid generating
dust.[5]

e Collect: Place the spilled material into a suitable, labeled, and closed container for disposal.

[11[2][5]
o Decontaminate: Thoroughly clean the spill area.
Disposal Plan:

o Waste Classification: 2',6'-Dimethoxyacetophenone and its containers must be treated as
hazardous waste.[11]
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» Disposal Method: Dispose of the waste material in accordance with local, state, and federal
regulations.[5] Do not dispose of it down the drain or with regular trash.[10] The
recommended method of disposal is incineration in a licensed chemical incinerator.[10]

o Contaminated Materials: Any labware or PPE contaminated with 2',6'-
Dimethoxyacetophenone should be collected in a dedicated, labeled hazardous waste
container.[10]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[2][11] Seek immediate medical attention.[5]

» Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing contaminated clothing.[1][2][5] If skin irritation persists, seek medical attention.[2]

 Inhalation: Move the person to fresh air.[1][2][11] If breathing is difficult, provide oxygen.
Seek medical attention if respiratory symptoms persist.[4]

 Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate
medical attention.[1][2][5]

Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2',6'-
Dimethoxyacetophenone from receipt to disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support
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Caption: Workflow for handling 2',6'-Dimethoxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]
. fishersci.dk [fishersci.dK]

. cdhfinechemical.com [cdhfinechemical.com]

1
2
3
e 4. sds.metasci.ca [sds.metasci.ca]
5. benchchem.com [benchchem.com]
6. chembk.com [chembk.com]

7.

2',6'-Dimethoxyacetophenone, 98% 25 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

e 8. 2',6'-Dimethoxyacetophenone [webbook.nist.gov]

e 9. 2',6'-Dimethoxyacetophenone | 2040-04-2 [chemicalbook.com]
e 10. benchchem.com [benchchem.com]

e 11. carlroth.com:443 [carlroth.com:443]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for 2',6'-
Dimethoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105267#personal-protective-equipment-for-handling-
2-6-dimethoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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